Cas no 39169-94-3 (2-Furanmethanamine,5-(4-bromophenyl)-)

• Product Name: 2-Furanmethanamine,5-(4-bromophenyl)-
• CAS No: 39169-94-3
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 297443
• PubChem ID: 16227286
• Update Time: 2025-06-09

2-Furanmethanamine,5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• [5-(4-bromophenyl)furan-2-yl]methanamine,hydrochloride
• 2-Furanmethanamine,5-(4-bromophenyl)-
• 5-(4-bromophenyl)-2-Furanmethanamine
• 5-(4-BROMOPHENYL)-2-FURYL]METHYLAMINE HYDROCHLORIDE
• 1-[5-(4-Bromophenyl)-2-furyl]methanamine
• AKOS000164242
• 39169-94-3
• EN300-57515
• [5-(4-bromophenyl)furan-2-yl]methanamine
• Citalopramhydrochloride
• 5-(p-bromophenyl)-2-aminomethylfuran
• DB-069772
• 5-(4-BROMOPHENYL)-2-FURYL]METHYLAMINEHYDROCHLORIDE

• Inchi： 1S/C11H10BrNO/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-6H,7,13H2
• InChI Key： XAJMJYPAJNLKIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(CN)O1

Computed Properties

• Exact Mass: 250.9946
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.451
• Boiling Point: 336.6°Cat760mmHg
• Flash Point: 157.4°C
• Refractive Index: 1.598
• PSA: 39.16

Additional information on 2-Furanmethanamine,5-(4-bromophenyl)-

Professional Introduction to 2-Furanmethanamine,5-(4-bromophenyl)- (CAS No. 39169-94-3)

2-Furanmethanamine,5-(4-bromophenyl)-, identified by its Chemical Abstracts Service (CAS) number 39169-94-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a fused ring system consisting of a furan ring and an amine group, further functionalized with a 4-bromophenyl substituent. The unique structural configuration of this molecule makes it a valuable intermediate in the development of various pharmacologically active agents.

The< strong>4-bromophenyl moiety introduces a bromine atom at the para position relative to the phenyl ring, which is a common strategy in medicinal chemistry for enhancing electrophilic aromatic substitution reactions. This feature allows for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities. The presence of both the furan and amine functionalities provides multiple sites for chemical modification, making this compound a versatile building block in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of furan-based derivatives due to their inherent biological activity and structural diversity. Studies have demonstrated that compounds containing the furan ring can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an amine group further expands the pharmacophoric space, allowing for interactions with various biological targets.

The< strong>5-(4-bromophenyl)-2-furanmethanamine structure has been investigated in several contexts, particularly in the search for novel therapeutic agents. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in cancer and inflammatory diseases. The bromine atom on the phenyl ring facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing biaryl motifs found in many drugs.

Recent advancements in computational chemistry have also highlighted the< strong>2-furanmethanamine,5-(4-bromophenyl)- derivative as a promising scaffold for drug design. Molecular modeling studies suggest that this compound can effectively interact with protein targets through hydrogen bonding and hydrophobic interactions. These insights have guided experimental efforts to optimize its binding affinity and selectivity for specific therapeutic applications.

The synthesis of< strong>2-furanmethanamine,5-(4-bromophenyl)- involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination of a suitable phenyl precursor followed by condensation with a furan derivative to form the desired amine linkage. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce this compound in larger quantities for research and development purposes.

In conclusion, 2-Furanmethanamine,5-(4-bromophenyl)- (CAS No. 39169-94-3) represents a fascinating example of how structural features can be leveraged to develop novel pharmacological entities. Its unique combination of heterocyclic and aromatic systems, coupled with functionalizable sites like the< strong>4-bromophenyl group, makes it an indispensable tool in modern drug discovery. As research continues to uncover new therapeutic opportunities, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.